Cas no 1246814-60-7 (Perazine-d8 Sulfoxide)

• Product Name: Perazine-d8 Sulfoxide
• CAS No: 1246814-60-7
• MF: C₂₀H₂₅N₃OS
• MW: 363.546296834946
• CID: 4554118
• Update Time: 2025-05-19

Perazine-d8 Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Perazine-d8 Sulfoxide
• QGGFCTLXKUUQAT-DBVREXLBSA-N

• Inchi： 1S/C20H25N3OS/c1-21-13-15-22(16-14-21)11-6-12-23-17-7-2-4-9-19(17)25(24)20-10-5-3-8-18(20)23/h2-5,7-10H,6,11-16H2,1H3/i13D2,14D2,15D2,16D2
• InChI Key： QGGFCTLXKUUQAT-DBVREXLBSA-N
• SMILES： C1C2=C(S(=O)C3=C(N2CCCN2C([2H])([2H])C([2H])([2H])N(C)C([2H])([2H])C2([2H])[2H])C=CC=C3)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Perazine-d8 Sulfoxide

Perazine-d8 Sulfoxide: A Comprehensive Overview

Perazine-d8 sulfoxide (CAS No: 1246814-60-7) is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of perazine, a heterocyclic aromatic compound, with the addition of an sulfoxide functional group and deuterium isotopes (d8). The combination of these features makes Perazine-d8 sulfoxide a unique molecule with potential applications in drug development, chemical synthesis, and as a stable isotope-labeled compound for analytical purposes.

The sulfoxide functional group in Perazine-d8 sulfoxide introduces significant electronic and steric effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of sulfoxides in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, enhancing the bioavailability of drugs. The deuterium isotopes (d8) further enhance the stability of the molecule, making it suitable for long-term studies and applications where isotopic labeling is required.

In terms of synthesis, Perazine-d8 sulfoxide can be prepared through various routes, including oxidation of the corresponding sulfides or direct coupling reactions. Researchers have explored green chemistry approaches to synthesize this compound, emphasizing energy efficiency and minimal environmental impact. These methods not only improve the sustainability of production but also align with current trends in eco-friendly chemical synthesis.

The electronic properties of Perazine-d8 sulfoxide make it a promising candidate for use in organic electronics. Recent advancements in materials science have demonstrated that heterocyclic compounds with sulfoxide groups can exhibit semiconducting behavior, which is valuable for applications in flexible electronics and optoelectronic devices. The deuterium substitution in this compound may further enhance its electronic stability under varying conditions.

In pharmacology, Perazine-d8 sulfoxide has shown potential as a lead compound for drug development. Its structure allows for modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Studies have indicated that the sulfoxide group can influence drug-target interactions, potentially leading to more effective therapeutic agents with reduced side effects.

From an analytical chemistry perspective, Perazine-d8 sulfoxide serves as an ideal isotopically labeled compound for use in mass spectrometry and nuclear magnetic resonance (NMR) studies. The presence of deuterium atoms provides distinct spectral signatures, enabling precise quantification and identification of compounds in complex mixtures. This makes it a valuable tool in metabolomics and proteomics research.

Recent research has also explored the environmental fate of Perazine-d8 sulfoxide, particularly its degradation pathways under various conditions. Understanding its persistence and biodegradability is crucial for assessing its environmental impact and ensuring safe handling in industrial and laboratory settings.

In conclusion, Perazine-d8 sulfoxide (CAS No: 1246814-60-7) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features positions it as a valuable tool in drug discovery, materials science, and analytical chemistry. As research continues to uncover new insights into its properties and potential uses, Perazine-d8 sulfoxide is poised to play an increasingly important role in advancing scientific innovation.